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Compound of Interest

Compound Name: 2-bromo-3-methyl-4-nitroPyridine

CAS No.: 79055-55-3

Cat. No.: B1280534

Get Quote

Executive Summary
Context: 2-Bromo-3-methyl-4-nitropyridine (CAS 79055-55-3) is a critical heterocyclic

intermediate, distinct from its more common regioisomer, 2-bromo-3-methyl-5-nitropyridine

(CAS 23132-21-0). Accurate structural confirmation is pivotal in drug development—particularly

for proton pump inhibitors (PPIs) and kinase inhibitors—where regioisomeric purity dictates

biological efficacy.

The Challenge: The nitration of 2-bromo-3-methylpyridine yields a mixture of isomers. The 4-

nitro isomer is often the minor product and is difficult to distinguish from the 5-nitro isomer

using standard low-resolution techniques.

Guide Scope: This guide compares three spectroscopic "products" (methodologies) for

definitive confirmation:

Method A (Baseline): 1D ¹H NMR (Chemical Shift & Coupling Analysis).
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Method B (Gold Standard): 1D NOE / 2D NOESY (Regio-spatial Confirmation).

Method C (Supporting): LC-MS/MS (Fragmentation Analysis).

Structural Analysis & Differentiation Strategy
The core analytical challenge lies in distinguishing the target (4-nitro) from its primary impurity

(5-nitro).

Feature Target: 4-Nitro Isomer
Common Impurity: 5-Nitro

Isomer

Structure 2-Br, 3-Me, 4-NO₂ 2-Br, 3-Me, 5-NO₂

Proton Positions H-5, H-6 H-4, H-6

Relationship Vicinal (Ortho) Meta

¹H NMR Pattern
Two Doublets (

Hz)

Two Singlets (or fine doublets

Hz)

NOE Signal
No NOE between Methyl &

Aromatic H

Strong NOE between Methyl

(C3) & H-4

Visualization: Isomer Differentiation Logic
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Crude Product Mixture
(Nitration of 2-bromo-3-methylpyridine)

1H NMR Analysis
(Aromatic Region 7.0 - 9.0 ppm)

Observation:
Two Doublets (J ~ 5 Hz)

Observation:
Two Singlets (J < 2 Hz)

Confirmation:
4-Nitro Isomer

(Ortho coupling H5-H6)

Confirmation:
5-Nitro Isomer

(Meta coupling H4-H6)

Validation Step:
NOE Difference Spectrum

Verify Verify

Irradiate Me (2.5 ppm) -> No Ar-H enhancement Irradiate Me (2.5 ppm) -> H-4 enhancement

Click to download full resolution via product page

Caption: Logical decision tree for distinguishing 4-nitro and 5-nitro pyridine isomers based on

NMR coupling constants and Nuclear Overhauser Effect (NOE).

Comparative Performance of Analytical Methods
Method A: 1D ¹H NMR (400 MHz+)
Verdict: Sufficient for initial screening but can be ambiguous if peaks overlap or if the sample is

a mixture.

Protocol: Dissolve ~10 mg sample in DMSO-d₆ (preferred for solubility and peak separation).
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Expected Data for 2-Bromo-3-methyl-4-nitropyridine:

2.55 ppm (3H, s): Methyl group (deshielded by ortho-Br and ortho-NO₂).

7.85 ppm (1H, d,

Hz): H-5 proton.

8.45 ppm (1H, d,

Hz): H-6 proton (alpha to Nitrogen, most deshielded).

Performance Note: The presence of a clean doublet with

Hz is the primary indicator of the 4-nitro substitution pattern.

Method B: 1D NOE / 2D NOESY (The "Gold Standard")
Verdict: The only definitive method to rule out all other isomers (including the 6-nitro).

Mechanism: NOE detects protons close in space (< 5 Å).

Scenario 1 (5-Nitro Isomer): The Methyl group at C3 is physically adjacent to the proton at

C4. Irradiating the methyl signal will significantly enhance the H-4 singlet.

Scenario 2 (Target 4-Nitro Isomer): The Methyl group at C3 is flanked by Br (C2) and NO₂

(C4). There are no aromatic protons adjacent to the methyl group.

Experimental Protocol:

Prepare a concentrated sample (20 mg/0.6 mL DMSO-d₆).

Degas the sample (oxygen is paramagnetic and quenches NOE).

Run selnogp (selective NOE) irradiating the methyl peak at ~2.55 ppm.

Pass Criteria: Absence of enhancement in the aromatic region confirms the 4-nitro

structure.

Method C: LC-MS/MS
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Verdict: Useful for purity but poor for isomer differentiation.

Data: Both isomers have identical mass (

217/219 for Br isotopes).

Fragmentation:

4-Nitro: Often shows a characteristic loss of NO₂ (

) followed by loss of Br.

5-Nitro: May show a distinctive "ortho effect" loss if the nitro group interacts with the

methyl, but this is less reliable than NMR.

Recommendation: Use only for purity quantification, not structural assignment.

Detailed Experimental Protocols
Protocol 1: Synthesis of Analytical Standard (Reference)
Note: Direct nitration of 2-bromo-3-methylpyridine favors the 5-nitro isomer. To obtain the 4-

nitro standard, an alternative route via N-oxidation is often required.

Oxidation: Treat 2-bromo-3-methylpyridine with m-CPBA in DCM to form the N-oxide.

Nitration: Treat the N-oxide with

. The N-oxide directs nitration to the 4-position (para to N-oxide) more effectively than the
free base.

Reduction: Reduce the nitro-N-oxide back to the pyridine using

or Fe/Acetic Acid.

Protocol 2: NMR Acquisition Parameters
For definitive confirmation, use these verified settings:
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Parameter Setting Reason

Solvent DMSO-d₆

Prevents aggregation; shifts

water peak away from

aromatics.

Pulse Angle 30°
Ensures accurate integration

ratios.

Relaxation Delay (D1) > 5.0 sec

Critical for accurate integration

of the methyl singlet vs.

aromatic protons.

Scans (NS) 64
Sufficient S/N for minor

impurity detection (<1%).

Temperature 298 K Standardizes chemical shifts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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